3-phenoxyazetidine-1-carboxamide
Overview
Description
3-Phenoxyazetidine-1-carboxamide (3-PA) is an organic compound that has a wide range of applications in the field of chemistry and biology. It is a versatile molecule that can be used in various synthetic pathways, as well as for the study of biochemical and physiological effects. This article will discuss the synthesis method of 3-PA, its scientific research applications, the mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
3-phenoxyazetidine-1-carboxamide has several applications in scientific research. It is used as a synthetic intermediate in the synthesis of various compounds, such as aminoglycosides, β-lactam antibiotics, and other drugs. It is also used as a starting material for the synthesis of various polymers, such as polyamides and polyurethanes. Furthermore, it is used as a ligand in the synthesis of metal complexes, which are used in a variety of applications, such as catalysis, drug delivery, and imaging.
Mechanism of Action
The mechanism of action of 3-phenoxyazetidine-1-carboxamide is not fully understood. However, it is known to act as a ligand in the formation of metal complexes, which can then be used in various reactions. It is also known to bind to specific proteins, which can then be used to study the biochemical and physiological effects of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-phenoxyazetidine-1-carboxamide are not fully understood. However, it has been shown to bind to specific proteins, which can then be used to study the biochemical and physiological effects of the compound. Furthermore, it has been shown to have some anti-inflammatory and antioxidant properties, as well as some anti-cancer effects.
Advantages and Limitations for Lab Experiments
The advantages of using 3-phenoxyazetidine-1-carboxamide in laboratory experiments include its low cost and its versatility. It can be used in a variety of synthetic pathways and can be used as a starting material for the synthesis of a variety of compounds. Furthermore, it is a relatively safe compound to work with and does not require special handling or storage.
The limitations of using 3-phenoxyazetidine-1-carboxamide in laboratory experiments include its low solubility in water and its relatively low stability. Furthermore, it is not very reactive and can be difficult to work with in some cases. Additionally, it can be difficult to obtain in large quantities.
Future Directions
The future directions for 3-phenoxyazetidine-1-carboxamide include the development of new synthetic pathways for the synthesis of the compound, as well as the development of new applications for the compound. Additionally, further research should be conducted to better understand the biochemical and physiological effects of the compound. Furthermore, research should be conducted to better understand the mechanism of action of the compound and to develop new uses for the compound in various fields. Finally, research should be conducted to develop new methods for the synthesis and storage of the compound.
Synthesis Methods
The synthesis of 3-phenoxyazetidine-1-carboxamide can be accomplished in two ways: the classical method and the modern method. The classical method involves the condensation of phenoxyacetaldehyde and ethyl acetoacetate in the presence of a base, such as sodium hydroxide, to form the desired product. The modern method involves the reaction of ethyl acetoacetate and phenoxyacetic acid in the presence of a catalyst, such as pyridine, to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-phenoxyazetidine-1-carboxamide can be achieved through a multi-step process involving the reaction of phenoxyacetic acid with thionyl chloride, followed by reaction with ethylenediamine to form the intermediate 3-phenoxyazetidine. This intermediate can then be reacted with cyanogen bromide to form the desired product, 3-phenoxyazetidine-1-carboxamide.", "Starting Materials": [ "Phenoxyacetic acid", "Thionyl chloride", "Ethylenediamine", "Cyanogen bromide" ], "Reaction": [ "Step 1: Phenoxyacetic acid is reacted with thionyl chloride to form phenoxyacetyl chloride.", "Step 2: Phenoxyacetyl chloride is then reacted with ethylenediamine to form the intermediate 3-phenoxyazetidine.", "Step 3: The intermediate 3-phenoxyazetidine is then reacted with cyanogen bromide to form the final product, 3-phenoxyazetidine-1-carboxamide." ] } | |
CAS RN |
132923-96-7 |
Product Name |
3-phenoxyazetidine-1-carboxamide |
Molecular Formula |
C10H12N2O2 |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
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